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Compound of Interest

Compound Name: Direct Blue 199

Cat. No.: B1173519

For Researchers, Scientists, and Drug Development Professionals

Direct Blue 199, also known by its Colour Index name C.I. 74190, is a water-soluble, bright
blue phthalocyanine dye.[1] While primarily utilized in the textile, paper, and leather industries
for its vibrant and lightfast coloration, its application in research settings is a subject of
specialized interest.[1][2][3][4][5] This technical guide provides an in-depth overview of the core
research applications of Direct Blue 199, with a particular focus on its role in environmental
monitoring and degradation studies. It also presents a comprehensive summary of its
physicochemical properties and critical toxicological data to ensure safe handling and informed
experimental design.

Physicochemical Properties

Direct Blue 199 is a copper phthalocyanine derivative, which accounts for its brilliant blue hue
and stability.[1][6] Its key physical and chemical characteristics are summarized below.
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Property Value Reference
CAS Number 12222-04-7 (111611718l
Molecular Structure Phthalocyanine class [1]
Appearance Dark blue powder [4119]
Solubility Water soluble (20 g/L at 20 °C)  [1][2][5]
Melting Point 100 °C [1][2][5]

A Max (water) 610 nm [1112]5]

Core Research Application: Environmental Science

Contrary to what its classification as a "biochemical reagent” on some commercial platforms
might suggest, the primary research application of Direct Blue 199 is not in the life sciences
but in environmental monitoring and remediation studies.[10]

Fluorescent Indicator for Wastewater Treatment
Monitoring

Direct Blue 199's fluorescent properties are leveraged in the monitoring of wastewater
treatment efficacy.[11] It has been shown to be an effective indicator for the presence of copper
in wastewater streams, with its presence suggesting potential issues in the treatment process.
[11] Effluents containing Direct Blue 199 have been observed to have higher concentrations of
copper, making it a useful tool for monitoring industrial discharges from sources like mines and
smelters.[11]

Experimental Workflow: Wastewater Monitoring with Direct Blue 199
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Workflow for Copper Detection in Wastewater using Direct Blue 199

Wastewater Sample Collection

:

Addition of Direct Blue 199 Solution

:

Incubation

Fluorescence Measurement

Data Analysis: Correlate Fluorescence with Copper Concentration

Assessment of Treatment Efficacy

Click to download full resolution via product page

Caption: A generalized workflow for utilizing Direct Blue 199 as a fluorescent indicator for
copper in wastewater.

Model Compound for Dye Degradation Studies

Direct Blue 199 serves as a model compound in research focused on the degradation of
textile dyes in industrial effluents. Studies have investigated its decolorization and
mineralization using Advanced Oxidation Processes (AOPSs), such as ozonation and UV/Hz20:.
[12][13] This research is crucial for developing effective methods to treat dyehouse wastewater,
a significant environmental pollutant.
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The following is a generalized protocol based on methodologies described in the literature for
the degradation of Direct Blue 199 using the UV/H20:2 process.[12][13]

o Preparation of Direct Blue 199 Solution: Prepare a stock solution of Direct Blue 199 in
deionized water. Dilute the stock solution to the desired initial concentration for the
experiment.

o Experimental Setup: The reaction is typically carried out in a photochemical reactor equipped
with a UV lamp. The temperature of the solution should be controlled.

« Initiation of Degradation: Add a specific dosage of hydrogen peroxide (H20:2) to the Direct
Blue 199 solution. Immediately, expose the solution to UV irradiation to initiate the
degradation process.

o Sample Collection: At predetermined time intervals, withdraw aliquots of the reaction mixture.
e Analysis:

o Decolorization: Measure the absorbance of the samples at the maximum wavelength
(A_max) of Direct Blue 199 (610 nm) using a UV-Vis spectrophotometer to determine the
extent of color removal.

o Mineralization: Measure the Total Organic Carbon (TOC) of the samples to assess the
conversion of the organic dye into inorganic compounds.

» Variable Testing: The protocol can be repeated with variations in key parameters to optimize
the degradation process.

Experimental Variable Range Investigated in Literature
Hydrogen Peroxide Dosage Varied to determine optimal concentration
UV Dosage Varied to assess the impact of UV intensity
Initial Dye Concentration Different starting concentrations are tested

H The effect of acidic, neutral, and alkaline
p . .
conditions is evaluated
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Toxicological Profile and Safety for Researchers

For researchers handling Direct Blue 199, understanding its toxicological profile is paramount

for ensuring laboratory safety. Direct Blue 199 is a copper phthalocyanine dye. The

toxicological data for the parent compound, copper phthalocyanine, indicates a low level of

acute toxicity.

Toxicological

. Result Species Reference

Endpoint
> 2,000 - 10,000

Oral LD50 Rat [14][15][16][17]
mg/kg

Dermal LD50 > 5,000 mg/kg Rat [14]

Skin Irritation No to slight irritation Rabbit [14][15]

Eye Irritation May cause irritation [4191[15]

] o Not classified as a
Carcinogenicity [6][14]

carcinogen

It is important to distinguish copper phthalocyanine dyes from benzidine-based direct dyes,

some of which have been shown to be carcinogenic.[6] The available data for copper

phthalocyanine does not indicate carcinogenic effects.[6][14]

Safety Precaution Logical Flow
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Recommended Safety Precautions for Handling Direct Blue 199

Hazard Identification:
- Potential eye and skin irritant
- Inhalation of dust

Personal Protective Equipment (PPE):
- Safety glasses or goggles
- Gloves
- Lab coat

Engineering Controls:
- Use in a well-ventilated area
- Fume hood for procedures generating dust

Safe Handling Practices:
- Avoid creating dust
- Wash hands thoroughly after handling

Emergency Procedures:
- Eye contact: Flush with water

- Skin contact: Wash with soap and water
- Inhalation: Move to fresh air

Click to download full resolution via product page

Caption: A logical flow diagram of safety measures for handling Direct Blue 199 in a research
setting.

Conclusion

Direct Blue 199 is a specialized chemical with a confirmed, albeit niche, role in research,
primarily within environmental science. Its utility as a fluorescent indicator for copper in
wastewater and as a model compound for studying dye degradation highlights its importance in
addressing environmental pollution. For researchers in materials science and environmental
engineering, Direct Blue 199 can be a valuable tool. However, for those in the biological and
drug development fields, its direct applications appear to be limited based on current scientific
literature. For all research applications, a thorough understanding of its low but present
toxicological risks and adherence to appropriate safety protocols are essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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